Cas no 2229470-37-3 (2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine)

• Product Name: 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine
• CAS No: 2229470-37-3
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6390185
• PubChem ID: 165690780
• Update Time: 2025-10-29

2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine
• 2229470-37-3
• EN300-1968976
• 2-[3-(difluoromethoxy)-4-methylphenyl]-2-fluoroethan-1-amine

• Inchi： 1S/C10H12F3NO/c1-6-2-3-7(8(11)5-14)4-9(6)15-10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： QNNNWAIXCVDZQT-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(C)=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine

Introduction to 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine (CAS No. 2229470-37-3)

2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine, identified by its Chemical Abstracts Service number CAS No. 2229470-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with fluorine and methoxy groups, alongside an amine side chain, which contributes to its unique chemical properties and potential biological activities.

The structural motif of 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine incorporates several key functional groups that are of interest in drug discovery. The presence of fluorine atoms, particularly in the difluoromethoxy substituent, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. Additionally, the methylphenyl core provides a rigid aromatic scaffold that can enhance interactions with protein receptors. The amine group at the terminal position offers further versatility for chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the role of fluorine in enhancing the bioavailability and metabolic resistance of small-molecule drugs. For instance, fluorinated analogs have been explored as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The compound 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine represents a promising candidate in this context, as its structural features align with those of known bioactive molecules.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of the difluoromethoxy, methyl, and fluoroethyl groups creates a scaffold that can be further modified through various synthetic strategies. For example, heterocyclic ring formations or additional functional group incorporations could yield novel derivatives with enhanced pharmacokinetic properties or targeted mechanisms of action. Such modifications are critical in the iterative process of drug development, where lead optimization is essential for achieving desired therapeutic outcomes.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine in streamlining drug discovery pipelines. These intermediates serve as crucial starting points for synthesizing lead compounds that undergo rigorous testing in preclinical and clinical trials. The structural complexity and functional diversity of this compound make it a valuable asset for medicinal chemists seeking to develop innovative therapies. Its potential applications span across multiple disease areas, including oncology, neurology, and infectious diseases, where fluorinated compounds have shown particular promise.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of such compounds. By leveraging these tools, researchers can predict the binding modes of 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine to target proteins and assess its potential as a drug candidate. These virtual screening approaches have significantly reduced the time and cost associated with hit identification, allowing for more efficient prioritization of compounds for experimental validation. The integration of experimental data with computational insights has become indispensable in modern drug discovery workflows.

Recent publications have begun to shed light on the synthetic methodologies employed to access structurally complex molecules like 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions at fluorinated aromatic systems, and transition-metal-mediated functionalizations have been instrumental in constructing these intricate scaffolds. Optimizing these synthetic routes is essential not only for scalability but also for maintaining high purity standards required for pharmaceutical applications.

The safety and regulatory considerations associated with handling such compounds are also critical. While CAS No. 2229470-37-3 does not fall under hazardous or controlled substance classifications, proper protocols must be followed to ensure safe laboratory practices. This includes adequate ventilation, personal protective equipment (PPE), and adherence to Good Manufacturing Practices (GMP) when scaling up synthesis for industrial purposes.

Looking ahead, the future prospects for 2-3-(difluoromethoxy)-4-methylphenyl-2-fluoroethan-1-amine and similar fluorinated aromatic compounds appear bright. Ongoing research efforts are likely to uncover new biological activities and therapeutic applications through structure-based drug design and innovative synthetic chemistry. Collaborative initiatives between academia and industry will be pivotal in translating these findings into tangible medical breakthroughs.